molecular formula C15H18N4O B8540928 4-(3-(1-methyl-1H-pyrazol-4-yl)-1H-pyrrolo[2,3-b]pyridin-5-yl)butan-1-ol CAS No. 923583-18-0

4-(3-(1-methyl-1H-pyrazol-4-yl)-1H-pyrrolo[2,3-b]pyridin-5-yl)butan-1-ol

Cat. No.: B8540928
CAS No.: 923583-18-0
M. Wt: 270.33 g/mol
InChI Key: ZVDQXKPBQCPLTQ-UHFFFAOYSA-N
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Description

4-(3-(1-methyl-1H-pyrazol-4-yl)-1H-pyrrolo[2,3-b]pyridin-5-yl)butan-1-ol is a useful research compound. Its molecular formula is C15H18N4O and its molecular weight is 270.33 g/mol. The purity is usually 95%.
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Properties

CAS No.

923583-18-0

Molecular Formula

C15H18N4O

Molecular Weight

270.33 g/mol

IUPAC Name

4-[3-(1-methylpyrazol-4-yl)-1H-pyrrolo[2,3-b]pyridin-5-yl]butan-1-ol

InChI

InChI=1S/C15H18N4O/c1-19-10-12(8-18-19)14-9-17-15-13(14)6-11(7-16-15)4-2-3-5-20/h6-10,20H,2-5H2,1H3,(H,16,17)

InChI Key

ZVDQXKPBQCPLTQ-UHFFFAOYSA-N

Canonical SMILES

CN1C=C(C=N1)C2=CNC3=C2C=C(C=N3)CCCCO

Origin of Product

United States

Synthesis routes and methods I

Procedure details

Name
Cn1cc(-c2cn(S(=O)(=O)c3ccccc3)c3ncc(CCCCO)cc23)cn1
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Synthesis routes and methods II

Procedure details

To crude azaindole 66 (76 mg, 0.19 mmol) in EtOH (6 mL) was added 10% NaOH (1 mL) and the mixture was stirred in an oil bath (90° C.) for 2 h. The mixture was then cooled to r.t., diluted with AcOEt and saturated brine and partitioned. The aqueous layer was extracted with AcOEt (3×). The combined organic solutions were dried (MgSO4), filtered and concentrated. The residual yellow oil was purified by means of PTLC employing AcOEt as eluent to afford the azaindole 67 (16 mg, 31%); 1H NMR (400 MHz; CDCl3) δ 1.61-1.80 (m, 8H), 2.77 (t, J=7.6 Hz, 2H), 3.67 (t, J=6.6 Hz, 2H), 3.97 (s, 3H), 7.34 (d, J=1.9 Hz, 1H), 7.61 (s, 1H), 7.73 (d, J=0.6 Hz, 1H), 7.85 (d, J=1.8 Hz, 1H), 8.17 (d, J=1.8 Hz, 1H), 9.29 (br s, 1H).
Name
azaindole
Quantity
76 mg
Type
reactant
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1 mL
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6 mL
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brine
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Yield
31%

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